5-(Diethoxymethyl)-2-fluorobenzonitrile

• IUPAC Name: 5-(diethoxymethyl)-2-fluorobenzonitrile
• InChI: InChI=1S/C12H14FNO2/c1-3-15-12(16-4-2)9-5-6-11(13)10(7-9)8-14/h5-7,12H,3-4H2,1-2H3
• InChI Key: PWINDASCTDSVAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1=CC(=C(C=C1)F)C#N)OCC
• Molecular Formula: C12H14FNO2
• DSSTOX Substance ID: DTXSID20716535
• Molecular Weight: 223.24 g/mol
• CAS No.: 1176161-37-7

Description

5-(Diethoxymethyl)-2-fluorobenzonitrile, commonly referred to as 5-DEMF, is a type of organic compound that has been studied for its potential applications in scientific research. This compound is a derivative of benzonitrile and has a molecular formula of C8H11FNO2. In its solid state, 5-DEMF is a white crystalline powder with a slightly acidic odor. It is soluble in polar solvents such as water, alcohols, and ethers, but insoluble in non-polar solvents such as benzene and chloroform.

Mechanism of Action

The mechanism of action of 5-DEMF is not fully understood, but it is believed to involve the formation of a covalent bond between the nitrogen atom of the 5-DEMF molecule and the substrate molecule. This covalent bond is then broken, allowing the substrate molecule to be modified or transformed.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-DEMF are not well understood. However, it has been shown to inhibit the growth of certain bacterial species, such as Bacillus subtilis and Escherichia coli. It has also been shown to have anti-inflammatory, anti-fungal, and anti-viral properties.

Advantages and Limitations for Lab Experiments

The main advantage of 5-DEMF is its low cost and ease of synthesis. It is also a relatively stable compound and does not degrade quickly in the presence of light or heat. However, it is not a very soluble compound and can be difficult to work with in certain solvents.

Future Directions

Given its potential applications in scientific research, there are many potential future directions for 5-DEMF. These include further exploration of its mechanism of action, investigation of its potential uses in drug synthesis, and development of new methods for its synthesis. Additionally, further research could be conducted to explore its potential uses as a catalyst in polymer synthesis, as well as its potential applications in the synthesis of other organic compounds. Finally, further research could be conducted to explore the potential biochemical and physiological effects of 5-DEMF, as well as its potential uses in the treatment of various diseases.

Scientific Research Applications

5-DEMF has been used in a variety of scientific research applications due to its unique properties. It has been used as a reagent for the synthesis of a variety of compounds, such as 5-aminopentanoic acid, 5-hydroxy-2-methyl-1-pyrrolidinecarboxylic acid, and 5-hydroxy-2-methyl-1-pyrrolidine-3-carboxylic acid. It has also been used as a catalyst in the synthesis of polymers and as a starting material for the synthesis of other organic compounds.

Synthesis routes and methods

Procedure details

To a stirred solution of 2-fluoro-5-formylbenzonitrile (5.96 g, 40 mmol) in ethanol (5.6 g, 120 mmol) was added ammonium chloride (85.6 mg, 1.6 mmol). After the addition, the mixture was cooled to 0° C. and triethyl orthoformate (6.52 g, 44 mmol) was added dropwise. After the addition, the mixture was stirred at room temperature overnight. The mixture was concentrated, then filtered and the cake washed with ethyl acetate (20 mL×2). The filtrate was concentrate to give the title compound (8.8 g, yield 98%) as a colorless oil. 1H-NMR (400 MHz, CDCl3) δ (ppm): 1.22-1.29 (m, 6H), 3.50-3.70 (m, 4H), 5.50 (s, 1H), 7.19-7.24 (t, J=8.8 Hz, 1H), 7.70-7.74 (m, 1H), 7.76-7.78 (dd, J1=6.4 Hz, J2=2.4 Hz, 1H). LC-MS (ESI) m/z: 224 (M+1)+.